Cas no 1350521-71-9 (3-bromo-1-methyl-1H-1,2,4-triazole-5-carbonitrile)

• Product Name: 3-bromo-1-methyl-1H-1,2,4-triazole-5-carbonitrile
• CAS No: 1350521-71-9
• MF: C₄H₃BrN₄
• MW: 186.997418642044
• CID: 4591772
• Update Time: 2025-06-11

3-bromo-1-methyl-1H-1,2,4-triazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methyl-1H-1,2,4-triazole-5-carbonitrile
• 5-bromo-2-methyl-1,2,4-triazole-3-carbonitrile
• AT12363
• 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carbonitrile, AldrichCPR

• Inchi： 1S/C4H3BrN4/c1-9-3(2-6)7-4(5)8-9/h1H3
• InChI Key： SADMJXPDCHSGRM-UHFFFAOYSA-N
• SMILES： BrC1N=C(C#N)N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• XLogP3: 1.1
• Topological Polar Surface Area: 54.5

Additional information on 3-bromo-1-methyl-1H-1,2,4-triazole-5-carbonitrile

Research Brief on 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carbonitrile (CAS: 1350521-71-9): Recent Advances and Applications

3-Bromo-1-methyl-1H-1,2,4-triazole-5-carbonitrile (CAS: 1350521-71-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile reactivity and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological activities, and emerging applications in drug discovery.

The compound's unique structural features, including the presence of a bromine atom and a nitrile group, make it a valuable building block for the construction of diverse triazole-based scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, which show promise for treating autoimmune diseases and certain cancers. The researchers employed 3-bromo-1-methyl-1H-1,2,4-triazole-5-carbonitrile as a precursor to introduce the triazole moiety, which was critical for achieving high selectivity and potency against BTK.

In addition to its role in kinase inhibitor development, recent investigations have explored the antimicrobial properties of derivatives derived from this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that triazole-5-carbonitrile derivatives exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The bromine substitution at the 3-position was found to enhance the compounds' ability to disrupt bacterial cell wall synthesis, suggesting a potential mechanism of action.

From a synthetic chemistry perspective, advances in catalytic methods have improved the efficiency of incorporating 3-bromo-1-methyl-1H-1,2,4-triazole-5-carbonitrile into complex molecular architectures. For instance, a 2023 paper in Organic Letters described a palladium-catalyzed cross-coupling reaction that enabled the direct arylation of the triazole core, expanding the scope of accessible derivatives. This methodological innovation has facilitated the rapid generation of compound libraries for high-throughput screening in drug discovery programs.

Ongoing research is also investigating the compound's potential in agrochemical applications. Preliminary results from a 2024 study indicate that certain triazole-5-carbonitrile derivatives exhibit fungicidal activity against plant pathogens, offering a new avenue for crop protection strategies. The bromine atom's presence appears to play a crucial role in this bioactivity, possibly by enhancing the compounds' ability to penetrate fungal cell membranes.

In conclusion, 3-bromo-1-methyl-1H-1,2,4-triazole-5-carbonitrile (CAS: 1350521-71-9) continues to be a molecule of significant interest in multiple research domains. Its versatility as a synthetic intermediate, combined with the demonstrated biological activities of its derivatives, positions it as a valuable tool for medicinal chemists and chemical biologists. Future research directions may focus on optimizing its physicochemical properties for improved drug-likeness and exploring its potential in targeted protein degradation strategies.